ethyl 2-(1-methyl-2,4-dioxo-7-phenyl-8-(o-tolyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate

• IUPAC Name: ethyl 2-[4-methyl-6-(2-methylphenyl)-1,3-dioxo-7-phenylpurino[7,8-a]imidazol-2-yl]acetate
• InChI: InChI=1S/C25H23N5O4/c1-4-34-20(31)15-29-23(32)21-22(27(3)25(29)33)26-24-28(21)14-19(17-11-6-5-7-12-17)30(24)18-13-9-8-10-16(18)2/h5-14H,4,15H2,1-3H3
• InChI Key: GXBWAZDYQSZMSA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C2=C(N=C3N2C=C(N3C4=CC=CC=C4C)C5=CC=CC=C5)N(C1=O)C
• Molecular Formula: C25H23N5O4
• Molecular Weight: 457.5 g/mol
• CAS No.: 896291-21-7

Description

Ethyl 2-(1-methyl-2,4-dioxo-7-phenyl-8-(o-tolyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate is a useful research compound. Its molecular formula is C25H23N5O4 and its molecular weight is 457.49. The purity is usually 95%.
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Scientific Research Applications

1. Adenosine Receptor Antagonism

Ethyl 2-(1-methyl-2,4-dioxo-7-phenyl-8-(o-tolyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate and similar compounds have been investigated for their affinity and selectivity towards human adenosine receptors (ARs). These receptors play a crucial role in numerous physiological processes, and ligands for these receptors are significant in the study of various diseases. One study found that introducing an ethyl group into the imidazoline ring of similar compounds significantly increased their affinity for human A3 ARs. This suggests potential applications in research exploring the modulation of adenosine receptors for therapeutic purposes (Ozola et al., 2003).

2. Antibacterial Activity

Research on derivatives of 1H-imidazole, which shares structural similarities with the compound , has demonstrated antibacterial properties. A study synthesized ethyl 2-(1H-imidazol-1-yl)acetate and related compounds, which were then evaluated for their antibacterial activity against common bacteria like Escherichia coli. This indicates the potential of such compounds in the development of new antibacterial agents (Al-badrany et al., 2019).

3. Synthesis and Characterization of Novel Compounds

The compound and its analogs have been used as precursors in the synthesis of new chemical entities. For example, the synthesis of azilsartan methyl ester ethyl acetate hemisolvate, which involves a complex arrangement of benzene and imidazole rings, demonstrates the utility of these compounds in creating new molecular structures with potential pharmaceutical applications (Li et al., 2015).

4. Solid-Phase Synthesis Applications

Compounds with a similar imidazo[2,1-i]purine structure have been utilized in solid-phase synthesis, indicating their potential in the development of novel therapeutic agents. This approach facilitates the rapid synthesis of diverse compound libraries, which is critical in drug discovery (Karskela & Lönnberg, 2006).